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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B1683317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of STOCK2S-26016 in

Dimethyl Sulfoxide (DMSO), along with protocols for its preparation and use in research

settings. STOCK2S-26016 is a known inhibitor of the With-No-Lysine (WNK) signaling pathway,

playing a crucial role in cell migration, invasion, and ion transport studies.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of STOCK2S-26016 is presented in the

table below for easy reference.

Property Value Reference

Molecular Weight 333.38 g/mol [1]

Chemical Formula C₂₀H₁₉N₃O₂

CAS Number 332922-63-1 [1]

Purity ≥98% [1]

Solubility Data
STOCK2S-26016 exhibits high solubility in DMSO, making it a suitable solvent for preparing

stock solutions for in vitro and in vivo studies. The quantitative solubility data is summarized in
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the following table.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 mM 33.34 mg/mL [1]

Ethanol 50 mM 16.67 mg/mL [1]

Experimental Protocols
Protocol for Preparation of a 100 mM STOCK2S-26016
Stock Solution in DMSO
This protocol outlines the steps to prepare a 100 mM stock solution of STOCK2S-26016 in

DMSO.

Materials:

STOCK2S-26016 (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or a clear vial wrapped in foil

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Calculate the required mass of STOCK2S-26016:

To prepare 1 mL of a 100 mM (0.1 M) stock solution, the required mass can be calculated

using the formula:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 333.38 g/mol = 33.34 mg

Weigh STOCK2S-26016:

Accurately weigh 33.34 mg of STOCK2S-26016 powder and transfer it to a sterile vial.

Add DMSO:

Add 1 mL of anhydrous DMSO to the vial containing the compound.

Dissolution:

Cap the vial tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Gentle warming to 37°C can also aid in solubilization.[2][3]

Storage:

Once fully dissolved, the stock solution should be stored at -20°C for long-term use.[1][2]

For frequent use, small aliquots can be stored at -20°C to avoid repeated freeze-thaw

cycles. When stored at -20°C in DMSO, the solution is stable for several months.[4]

Mechanism of Action and Signaling Pathway
STOCK2S-26016 is an inhibitor of the WNK signaling pathway.[1][5] It specifically inhibits the

binding of WNK1 and WNK4 to SPAK (STE20/SPS1-related proline/alanine-rich kinase), which

in turn prevents the phosphorylation of downstream transporters such as the Na-K-Cl

cotransporter (NKCC1) and the Na-Cl cotransporter (NCC).[1] This inhibition has been shown

to affect ion homeostasis and has implications for cancer cell migration and invasion. The IC₅₀

for WNK signaling inhibition is 16 µM.[1]

Below is a diagram illustrating the WNK signaling pathway and the point of inhibition by

STOCK2S-26016.
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Caption: WNK signaling pathway and STOCK2S-26016 inhibition.

The following diagram illustrates the experimental workflow for preparing a stock solution of

STOCK2S-26016.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1683317?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683317?utm_src=pdf-body
https://www.benchchem.com/product/b1683317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh STOCK2S-26016

Add Anhydrous DMSO

Vortex / Sonicate

Visually Inspect for
Complete Dissolution

No

Store at -20°C

Yes

End

Click to download full resolution via product page

Caption: Workflow for STOCK2S-26016 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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